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Introduction

Cyclobutrifluram, commercially known as TYMIRIUM® technology, is a novel active

ingredient developed by Syngenta that functions as both a nematicide and a fungicide.[1][2] It

belongs to the chemical class of chiral phenylcyclobutylpyridineamides and is classified as a

succinate dehydrogenase inhibitor (SDHI).[1][3] This document provides detailed protocols for

conducting greenhouse bioassays to evaluate the efficacy of Cyclobutrifluram against plant-

parasitic nematodes and soil-borne fungal pathogens.

Mode of Action

Cyclobutrifluram targets the mitochondrial succinate dehydrogenase (SDH) enzyme, also

known as Complex II, in the mitochondrial electron transport chain.[1][4] By inhibiting this

enzyme, it blocks the conversion of succinate to fumarate, a critical step in the tricarboxylic acid

(TCA) cycle and cellular respiration.[4][5] This disruption of ATP production leads to impaired

cellular metabolism and ultimately the death of the target organisms.[1] In nematodes, this

manifests as reduced motility, cessation of feeding, and paralysis, with death typically occurring

within 72-96 hours.[1] In fungi, it results in the inhibition of mycelial growth and spore formation

within 12-24 hours.[1]

Mandatory Visualization: Signaling Pathway

Caption: Cyclobutrifluram's mode of action via SDH inhibition.
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Experimental Protocols
1. Greenhouse Bioassay for Nematicidal Efficacy

This protocol is designed to assess the efficacy of Cyclobutrifluram against plant-parasitic

nematodes, such as root-knot nematodes (Meloidogyne spp.), lesion nematodes (Pratylenchus

spp.), and lance nematodes (Hoplolaimus spp.).[6]

a. Materials:

Cyclobutrifluram formulation (e.g., VANIVA®)[3]

Susceptible host plants (e.g., tomato, cucumber, soybean)

Nematode inoculum (species of interest)

Sterilized potting mix (e.g., sand, soil, peat mixture)

Pots (e.g., 500 cm³ capacity)

Greenhouse with controlled temperature (25-28°C) and photoperiod (e.g., 14:10 h light:dark)

Microscope and counting slides for nematode assessment

b. Experimental Workflow:

Caption: Workflow for nematicidal efficacy bioassay.

c. Procedure:

Planting: Fill pots with sterilized potting mix and sow seeds of the host plant.

Treatment Application: Apply Cyclobutrifluram according to the desired experimental rates

(e.g., as a soil drench or seed treatment).[6] A range of concentrations should be tested to

determine the dose-response relationship. Include an untreated control and a positive control

with a standard nematicide (e.g., Fluopyram, Abamectin).[6]
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Inoculation: After a specified period (e.g., 7 days post-application), inoculate each pot with a

known number of nematodes (e.g., 5,000 eggs or second-stage juveniles per pot).

Incubation: Maintain the pots in a greenhouse under controlled conditions for 45-60 days to

allow for nematode infection and reproduction.

Data Collection:

Nematode Population in Soil: Extract nematodes from a subsample of soil from each pot

using a standard method (e.g., Baermann funnel or centrifugal flotation) and count them

under a microscope.

Nematode Population in Roots: Gently wash the roots, weigh them, and extract

nematodes (eggs and juveniles) using a technique like the blender-sieving method.

Root Galling Index (for Meloidogyne spp.): Score the severity of root galling on a scale of

0 (no galls) to 10 (severely galled).[6]

Plant Growth Parameters: Measure plant height, shoot fresh/dry weight, and root fresh/dry

weight.

2. Greenhouse Bioassay for Fungicidal Efficacy

This protocol is to evaluate the efficacy of Cyclobutrifluram against soil-borne fungal

pathogens like Fusarium spp.

a. Materials:

Cyclobutrifluram formulation

Susceptible host plants (e.g., wheat, soybean)

Fungal pathogen inoculum (e.g., spore suspension or infested grain)

Sterilized potting mix

Pots
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Greenhouse with controlled environmental conditions

b. Procedure:

Inoculum Preparation: Prepare the fungal inoculum. For Fusarium, this can be a spore

suspension or grain inoculum.

Soil Infestation: Thoroughly mix the fungal inoculum with the sterilized potting mix.

Treatment Application:

Seed Treatment: Treat seeds with different rates of Cyclobutrifluram before sowing.[7]

Soil Drench: Apply Cyclobutrifluram as a drench to the soil surface after sowing.

Sowing: Sow the treated or untreated seeds in the infested soil.

Incubation: Grow the plants in the greenhouse for a specified period (e.g., 4-6 weeks).

Data Collection:

Disease Incidence: Record the percentage of plants showing disease symptoms.

Disease Severity: Rate the severity of symptoms on a standardized scale (e.g., 0-5, where

0 is no symptoms and 5 is a dead plant). For Fusarium crown rot, this could involve

assessing discoloration on the stem base.[7]

Plant Growth Parameters: Measure plant emergence, stand count, plant height, and

biomass (shoot and root dry weight).

Data Presentation
Table 1: Efficacy of Cyclobutrifluram Seed Treatment against Fusarium spp. in Wheat
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Treatment
Application
Rate (g a.i./100
kg seed)

Pre-
emergence
Damping-off
(%)

Disease
Severity Index
(0-100)

Control
Efficacy (%)

Untreated

Control
0 25.0 75.0 -

Cyclobutrifluram 15 8.5 30.0 60.0

Cyclobutrifluram 30 5.0 18.0 76.0

Standard

Fungicide

Manufacturer's

Recommendatio

n

10.0 35.0 53.3

Note: Data are hypothetical and for illustrative purposes, based on findings that

Cyclobutrifluram significantly reduces pre-emergence damping-off and discoloration caused

by Fusarium crown rot.[7]

Table 2: Comparative Efficacy of Cyclobutrifluram against Root-Knot Nematode (Meloidogyne

incognita) in Tomato

Treatment
Application
Rate (g a.i./ha)

Nematodes
per gram of
root

Root Galling
Index (0-10)

Plant Dry
Weight (g)

Untreated

Control
0 1500 8.5 10.2

Cyclobutrifluram 125 450 3.0 15.8

Cyclobutrifluram 250 200 1.5 18.5

Fluopyram 500 250 2.0 17.9

Abamectin

Manufacturer's

Recommendatio

n

500 3.5 15.1
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Note: Data are synthesized for illustrative purposes based on greenhouse trial results

indicating Cyclobutrifluram's comparable or superior performance to standard nematicides

like fluopyram and abamectin.[6]

Resistance Management

Cyclobutrifluram is classified under IRAC Group N-3.[3] To mitigate the risk of resistance

development, it is recommended to use Cyclobutrifluram in rotation or in mixtures with

nematicides and fungicides that have different modes of action.[5][8] The risk of resistance

development in some Fusarium species to Cyclobutrifluram has been assessed as moderate.

[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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